Cas no 2229082-31-7 (3-(2-bromo-1,3-thiazol-4-yl)oxolane-2,5-dione)

• Product Name: 3-(2-bromo-1,3-thiazol-4-yl)oxolane-2,5-dione
• CAS No: 2229082-31-7
• MF: C₇H₄BrNO₃S
• MW: 262.08055973053
• CID: 5816949
• PubChem ID: 165798740
• Update Time: 2023-12-26

3-(2-bromo-1,3-thiazol-4-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-1,3-thiazol-4-yl)oxolane-2,5-dione
• EN300-1926698
• 2229082-31-7

• Inchi： 1S/C7H4BrNO3S/c8-7-9-4(2-13-7)3-1-5(10)12-6(3)11/h2-3H,1H2
• InChI Key： LEMBPUNVPZHAAA-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 260.90953g/mol
• Monoisotopic Mass: 260.90953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.5Ų